![molecular formula C16H13ClFNO2 B5675382 (4S)-3-(2-chloro-4-fluorobenzyl)-4-phenyl-1,3-oxazolidin-2-one](/img/structure/B5675382.png)
(4S)-3-(2-chloro-4-fluorobenzyl)-4-phenyl-1,3-oxazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related oxazolidinone derivatives often involves the cyclization of amino alcohols with appropriate reactants. Tang and Verkade synthesized enantiomers of oxazolidinones demonstrating their use as synthons in asymmetric synthesis, leading to strongly fluorescent compounds through reactions with benzoyl chloride in the presence of bases (Jiansheng Tang, J. Verkade, 1996). Lucarini and Tomasini synthesized oligomers from similar structures, showing the versatility of these compounds in forming ordered structures (S. Lucarini, C. Tomasini, 2001).
Molecular Structure Analysis
The molecular structures of oxazolidinone derivatives, including variations in conformation and intermolecular interactions, have been analyzed through crystal structures. Hattab et al. explored the structures of substituted oxazaphospholidinones, which are closely related, noting the significance of non-covalent interactions in their crystal packings (Z. Hattab et al., 2010).
Chemical Reactions and Properties
Oxazolidinones engage in various chemical reactions, contributing to their value in synthetic chemistry. They are utilized in asymmetric synthesis and can undergo transformations that lead to the formation of fluorinated compounds, as seen in the work by Herbert et al. (B. Herbert, I. Kim, K. Kirk, 2001). Mäding et al. described the synthesis of nonpeptide CCR1 antagonists utilizing oxazolidinone structures, indicating their use in more complex chemical syntheses (P. Mäding et al., 2006).
properties
IUPAC Name |
(4S)-3-[(2-chloro-4-fluorophenyl)methyl]-4-phenyl-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFNO2/c17-14-8-13(18)7-6-12(14)9-19-15(10-21-16(19)20)11-4-2-1-3-5-11/h1-8,15H,9-10H2/t15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBIZSQJCYRAML-OAHLLOKOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)O1)CC2=C(C=C(C=C2)F)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](N(C(=O)O1)CC2=C(C=C(C=C2)F)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4S)-3-(2-chloro-4-fluorobenzyl)-4-phenyl-1,3-oxazolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.